Cas no 1169-20-6 ((3β,5α)-3-(Acetyloxy)-pregn-16-en-20-one)

• Product Name: (3β,5α)-3-(Acetyloxy)-pregn-16-en-20-one
• CAS No: 1169-20-6
• MF: C₂₃H₃₄O₃
• MW: 358.514267444611
• MDL: MFCD00136111
• CID: 40952
• PubChem ID: 1756337
• Update Time: 2025-08-05

(3β,5α)-3-(Acetyloxy)-pregn-16-en-20-one Chemical and Physical Properties

Names and Identifiers

• 3-Acetyloxypregn-16-en-20-one
• (3b,5b)-3-(Acetyloxy)pregn-16-en-20-one
• (17-acetyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl) acetate
• 3BETA-ACETOXY-5ALPHA-PREGN-16-EN-20-ONE
• 3-hydroxy-16-pregnene-20-one-3-acetate
• Pregn-16-en-20-one, 3-(acetyloxy)-, (3beta,5alpha)-
• YFMSIVMSEGIVCP-HTVUKHQJSA-N
• AKOS005622488
• (3beta,5alpha)-3-(Acetyloxy)-pregn-16-en-20-one
• 1169-20-6
• VS-09880
• SCHEMBL1114722
• [(3S,5S,8R,9S,10S,13S,14S)-17-acetyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• 3b-acetoxy-5a-pregn-16-en-20-one
• (3aS,3bR,5aS,7S,9aS,9bS,11aS)-1-acetyl-9a,11a-dimethyl-3H,3aH,3bH,4H,5H,5aH,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-yl acetate
• (3AS,3BR,5AS,7S,9AS,9BS,11AS)-1-ACETYL-9A,11A-DIMETHYL-3H,3AH,3BH,4H,5H,5AH,6H,7H,8H,9H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHREN-7-YL ACETATE
• BBL030538
• STK801827
• (3beta,5alpha)-20-oxopregn-16-en-3-yl acetate
• (3β,5α)-3-(Acetyloxy)-pregn-16-en-20-one

• MDL： MFCD00136111
• Inchi： 1S/C23H34O3/c1-14(24)19-7-8-20-18-6-5-16-13-17(26-15(2)25)9-11-22(16,3)21(18)10-12-23(19,20)4/h7,16-18,20-21H,5-6,8-13H2,1-4H3/t16-,17-,18-,20-,21-,22-,23+/m0/s1
• InChI Key： YFMSIVMSEGIVCP-HTVUKHQJSA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@]2(C)[C@H](C1)CC[C@H]1[C@@H]3CC=C(C(C)=O)[C@@]3(C)CC[C@H]21

Computed Properties

• Exact Mass: 358.25092
• Monoisotopic Mass: 358.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 5.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: crystallization
• PSA: 43.37
• LogP: 5.08610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters

Additional information on (3β,5α)-3-(Acetyloxy)-pregn-16-en-20-one

Professional Introduction to (3β,5α)-3-(Acetyloxy)-pregn-16-en-20-one (CAS No. 1169-20-6)

(3β,5α)-3-(Acetyloxy)-pregn-16-en-20-one, with the chemical identifier CAS No. 1169-20-6, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of steroid hormones, specifically a derivative of progesterone, and has garnered considerable attention due to its unique structural properties and potential biological activities. The presence of an acetoxy group at the 3-position and a ketone functionality at the 20-position contributes to its distinct chemical profile, making it a subject of interest for researchers exploring novel therapeutic agents.

The stereochemistry of (3β,5α)-3-(Acetyloxy)-pregn-16-en-20-one is crucial in determining its biological efficacy. The β-configured hydroxyl group at the 3-position and the α-configured hydroxyl group at the 5-position are key features that influence its interactions with biological targets. These stereochemical elements are often critical in modulating the activity of steroid derivatives, as they can significantly affect binding affinity and metabolic stability.

In recent years, there has been growing interest in steroid derivatives for their potential applications in treating various medical conditions. (3β,5α)-3-(Acetyloxy)-pregn-16-en-20-one has been studied for its possible role in modulating hormonal pathways, particularly those involving progesterone receptors. Progesterone receptors are involved in a wide range of physiological processes, including reproductive health, inflammation, and even certain types of cancer. By understanding the structural and functional aspects of compounds like (3β,5α)-3-(Acetyloxy)-pregn-16-en-20-one, researchers aim to develop more effective and targeted therapies.

One of the notable features of this compound is its potential as a precursor or intermediate in the synthesis of more complex steroid molecules. The acetoxy group at the 3-position can be easily modified or removed through various chemical reactions, allowing for further functionalization. This flexibility makes (3β,5α)-3-(Acetyloxy)-pregn-16-en-20-one a valuable building block in synthetic chemistry. Researchers have explored its use in creating novel analogs with enhanced biological activity or improved pharmacokinetic properties.

The biological activity of (3β,5α)-3-(Acetyloxy)-pregn-16-en-20-one has been investigated in several preclinical studies. These studies have suggested that it may exhibit anti-inflammatory properties by interacting with specific signaling pathways. The compound's ability to modulate hormone-sensitive receptors has also been explored in the context of reproductive health disorders. For instance, it has been hypothesized that derivatives of this compound could potentially aid in managing conditions related to hormonal imbalances.

Advances in computational chemistry have further enhanced the understanding of how (3β,5α)-3-(Acetyloxy)-pregn-16-en-20-one interacts with biological targets. Molecular modeling techniques have allowed researchers to predict binding affinities and identify key residues involved in receptor interactions. These insights have been instrumental in designing more potent and selective steroid derivatives. Additionally, high-throughput screening methods have enabled the rapid evaluation of large libraries of compounds for their potential biological activity.

The synthesis of (3β,5α)-3-(Acetyloxy)-pregn-16-en-20-one involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Modern synthetic methodologies have improved the efficiency and yield of these processes, making it more feasible to produce this compound on a larger scale. Techniques such as asymmetric synthesis have been particularly useful in achieving high enantiomeric purity, which is essential for biological applications.

In conclusion, (3β,5α)-3-(Acetyloxy)-pregn-16-en-20-one (CAS No. 1169-20-6) represents a significant compound in pharmaceutical research due to its unique structural features and potential biological activities. Its role as a precursor in steroid synthesis and its interactions with hormone-sensitive receptors make it a valuable subject for further study. As research continues to uncover new applications for steroid derivatives, compounds like this one are likely to play an increasingly important role in developing innovative therapeutic strategies.